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Compound of Interest

Compound Name: 1-Bromononane-d3
Cat. No.: B15556592
Get Quote
\ J

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 1-Bromononane-d3, a deuterated
analog of 1-bromononane. The document details its core physicochemical properties, outlines
its primary application as an internal standard in quantitative analysis, and provides a general

experimental protocol for its use.

Core Physicochemical Data

1-Bromononane-d3 is a stable isotope-labeled compound valuable in various research
settings. Its key identifiers and physical properties are summarized below.
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Property Value Reference
CAS Number 1219799-20-8 [1]
Molecular Formula CDs3(CHz)sBr [1]
Molecular Weight 210.17 g/mol [1]
Isotopic Enrichment 99 atom % D [1]
Appearance Colorless liquid [2]

Immiscible in water; Soluble in
Solubility organic solvents like [2]

chloroform and hexanes.

Storage Store at room temperature. [1]

Stable under recommended
storage conditions. It is

Stability advised to re-analyze for [1]
chemical purity after three

years.

For comparative purposes, the properties of the non-deuterated form, 1-Bromononane, are
provided in the table below.

Property of 1-

N Value Reference
CAS Number 693-58-3 [31[4][51161171
Molecular Formula CoH10Br [3][4]6]
Molecular Weight 207.15 g/mol [31[5][6]
Boiling Point 201 °C [3]

Density 1.084 g/mL at 25 °C [3]
Refractive Index n20/D 1.454 [3]

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.cdnisotopes.com/d-5387
https://www.cdnisotopes.com/d-5387
https://www.cdnisotopes.com/d-5387
https://www.cdnisotopes.com/d-5387
https://wap.guidechem.com/encyclopedia/1-bromononane-dic6598.html
https://wap.guidechem.com/encyclopedia/1-bromononane-dic6598.html
https://www.cdnisotopes.com/d-5387
https://www.cdnisotopes.com/d-5387
https://www.sigmaaldrich.com/HK/zh/product/aldrich/b74607
https://m.chemicalbook.com/ProductMSDSDetailCB5487736_EN.htm
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromononane
https://www.scbt.com/p/1-bromononane-693-58-3
https://www.sigmaaldrich.com/US/en/product/mm/821710
https://www.sigmaaldrich.com/HK/zh/product/aldrich/b74607
https://m.chemicalbook.com/ProductMSDSDetailCB5487736_EN.htm
https://www.scbt.com/p/1-bromononane-693-58-3
https://www.sigmaaldrich.com/HK/zh/product/aldrich/b74607
https://pubchem.ncbi.nlm.nih.gov/compound/1-Bromononane
https://www.scbt.com/p/1-bromononane-693-58-3
https://www.sigmaaldrich.com/HK/zh/product/aldrich/b74607
https://www.sigmaaldrich.com/HK/zh/product/aldrich/b74607
https://www.sigmaaldrich.com/HK/zh/product/aldrich/b74607
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15556592?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Applications in Research and Development

Deuterated compounds such as 1-Bromononane-d3 are valuable tools in scientific research,
primarily due to their utility in analytical and mechanistic studies.

¢ Internal Standards: The most common application for 1-Bromononane-d3 is as an internal
standard for quantitative analysis using mass spectrometry (MS), particularly in gas
chromatography-mass spectrometry (GC-MS). Because its chemical and physical properties
are very similar to its non-deuterated counterpart, it behaves similarly during sample
preparation and analysis. However, its increased mass allows it to be distinguished from the
analyte of interest by the mass spectrometer. This enables accurate quantification by
correcting for variations that can occur during sample extraction, handling, and injection.

» Mechanistic Studies: The kinetic isotope effect can be utilized to investigate reaction
mechanisms. The carbon-deuterium (C-D) bond is stronger than the carbon-hydrogen (C-H)
bond, and by observing changes in reaction rates when a deuterated compound is used,
researchers can gain insights into the rate-determining steps of a chemical reaction.

o Metabolic Fate Studies: In drug development, deuterium labeling is a powerful technique for
tracing the metabolic fate of molecules. The deuterium atoms act as a clear marker, allowing
for the unambiguous identification of metabolites by mass spectrometry.

Experimental Protocols

While specific experimental protocols are often proprietary or application-dependent, a general
methodology for the use of 1-Bromononane-d3 as an internal standard in GC-MS analysis is
provided below. This protocol is adapted from methodologies for similar deuterated internal
standards.

Objective: To quantify a non-polar analyte (e.g., a long-chain hydrocarbon or a similar volatile
organic compound) in a sample matrix using 1-Bromononane-d3 as an internal standard.

Materials:

e 1-Bromononane-d3 solution (e.g., 100 pg/mL in a suitable solvent like hexane or
dichloromethane)
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Analyte of interest

Sample matrix (e.g., water, soil extract, biological fluid extract)

Organic solvent (e.g., hexane, dichloromethane)

Standard laboratory glassware: volumetric flasks, pipettes, autosampler vials

GC-MS system

Procedure:

o Preparation of Standard Solutions:

o Prepare a series of calibration standards containing the analyte of interest at different
known concentrations.

o To each calibration standard, add a fixed amount of the 1-Bromononane-d3 internal
standard solution (e.qg., to a final concentration of 10 pg/mL).

e Sample Preparation:

o To a known volume or weight of the sample, add the same fixed amount of the 1-
Bromononane-d3 internal standard solution as was used in the calibration standards.

o Perform the necessary extraction procedure to isolate the analyte from the sample matrix.

e GC-MS Analysis:

o Develop a suitable GC method to separate the analyte and the internal standard.

o Set the mass spectrometer to operate in Selected lon Monitoring (SIM) mode to monitor
characteristic ions for both the analyte and 1-Bromononane-d3.

o Data Analysis:

o Construct a calibration curve by plotting the ratio of the peak area of the analyte to the
peak area of the internal standard against the concentration of the analyte for the
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calibration standards.

o Determine the peak area ratio for the analyte and the internal standard in the sample.

o Use the calibration curve to calculate the concentration of the analyte in the sample.

Visualizations

The following diagrams illustrate the general synthesis and analytical workflow for deuterated
alkyl halides like 1-Bromononane-d3.
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General Synthetic Pathway
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Workflow for Quantitative Analysis using 1-Bromononane-d3
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Analytical Workflow as an Internal Standard
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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